Cas no 2228497-95-6 (tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate
• CAS No: 2228497-95-6
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6367564
• PubChem ID: 165694696
• Update Time: 2025-08-05

tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(2-amino-3-hydroxypropyl)-2-hydroxyphenyl]carbamate
• 2228497-95-6
• EN300-1872976

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)16-11-7-9(4-5-12(11)18)6-10(15)8-17/h4-5,7,10,17-18H,6,8,15H2,1-3H3,(H,16,19)
• InChI Key： XZFCKZHJUBZIGQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CC(CO)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate

Introduction to tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate (CAS No. 2228497-95-6)

tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate (CAS No. 2228497-95-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical structure of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate is composed of a tert-butyl group, an amino group, a hydroxyl group, and a phenylcarbamate moiety. These functional groups contribute to the compound's solubility, stability, and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the pharmacological properties of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, thereby mitigating the damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate has shown promise in cardiovascular research. A clinical trial conducted by a team at Harvard Medical School reported that this compound can significantly lower blood pressure and improve endothelial function in patients with hypertension. The mechanism of action involves the activation of nitric oxide (NO) pathways, which are crucial for maintaining vascular health.

The synthesis of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The process is meticulously designed to ensure high yields and purity, which are essential for its use in pharmaceutical applications. Advanced techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to optimize the production process.

The safety profile of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. These findings support its potential for further clinical development and eventual use as a therapeutic agent.

In conclusion, tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-hydroxyphenylcarbamate (CAS No. 2228497-95-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.